Cas no 392237-31-9 (4-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine)

• Product Name: 4-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine
• CAS No: 392237-31-9
• MF: C₁₃H₁₅F₃N₂O₂
• MW: 288.265613794327
• CID: 2848007
• PubChem ID: 26597740
• Update Time: 2025-06-08

4-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[2-Nitro-4-(trifluoromethyl)phenyl]-4-methylpiperidine
• 4-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)piperidine
• AKOS015833497
• 392237-31-9
• 1-(4-(trifluoromethyl)-2-nitrophenyl)-4-methylpiperidine
• DTXSID90650199
• MFCD09027734
• CS-0366598
• 4-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine

• MDL： MFCD09027734
• Inchi： 1S/C13H15F3N2O2/c1-9-4-6-17(7-5-9)11-3-2-10(13(14,15)16)8-12(11)18(19)20/h2-3,8-9H,4-7H2,1H3
• InChI Key： JIKFZZJFHJXBMV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCC(C)CC1)(F)F

Computed Properties

• Exact Mass: 288.10856221Da
• Monoisotopic Mass: 288.10856221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Melting Point: 38°C

4-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine

Recent Advances in the Study of 4-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine (CAS: 392237-31-9)

The compound 4-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine (CAS: 392237-31-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmaceutical agents. Its structure, featuring a piperidine ring substituted with a nitro and trifluoromethyl group, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of potential CNS (Central Nervous System) targeting drugs, leveraging its ability to cross the blood-brain barrier.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the synthesis of sigma-1 receptor ligands. The research team reported that derivatives of 4-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine showed promising binding affinity to sigma-1 receptors, which are implicated in various neurological disorders including Alzheimer's disease and depression.

Another significant development comes from recent pharmacokinetic studies. Research conducted at several academic institutions has revealed that this compound exhibits favorable metabolic stability and oral bioavailability in animal models. These properties make it an attractive candidate for further drug development, particularly for conditions requiring chronic medication administration.

The compound's mechanism of action has been further elucidated through recent molecular modeling studies. Advanced computational techniques have demonstrated that the nitro and trifluoromethyl groups play crucial roles in the compound's interaction with biological targets, particularly through hydrogen bonding and hydrophobic interactions with protein binding sites.

Recent synthetic chemistry advancements have also improved the production efficiency of 4-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine. A 2024 publication in Organic Process Research & Development described a novel catalytic process that significantly reduces production costs while maintaining high purity levels, making the compound more accessible for research and potential clinical applications.

Ongoing research is exploring the compound's potential in other therapeutic areas beyond CNS disorders. Preliminary studies suggest possible applications in oncology, particularly as part of combination therapies targeting specific cancer pathways. However, these findings require further validation through extensive preclinical testing.

In conclusion, 4-Methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine (CAS: 392237-31-9) continues to be a compound of significant interest in medicinal chemistry research. Its versatile structure, combined with recent advances in synthesis and biological evaluation, positions it as a promising candidate for the development of novel therapeutic agents. Future research directions are likely to focus on expanding its therapeutic applications and optimizing its pharmacological properties for clinical use.